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Compound of Interest

Compound Name: Ferulic acid 4-O-sulfate

Cat. No.: B10854872

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ferulic acid, a ubiquitous phenolic compound found in plant cell walls, and its metabolites are
of significant interest in the fields of nutrition, pharmacology, and drug development due to their
antioxidant and anti-inflammatory properties. Ferulic acid 4-O-sulfate is a major metabolite of
ferulic acid in humans and has been the subject of research to understand its biological
activities. This document provides detailed application notes and protocols for the chemical
synthesis and purification of Ferulic acid 4-O-sulfate, offering a practical guide for researchers
in need of this compound for their studies.

Data Presentation
Table 1: Physicochemical Properties of Ferulic Acid 4-O-

Sulfate
Property Value Source
Molecular Formula C10H1007S --INVALID-LINK--
Molecular Weight 274.25 g/mol --INVALID-LINK--
Appearance Solid --INVALID-LINK--
CAS Number 86321-29-1 --INVALID-LINK--
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Table 2: Key Experimental Parameters for the Synthesis

Parameter Description

Starting Material Ferulic Acid

Reagent Sulfur Trioxide Pyridine Complex
Solvent Anhydrous Pyridine

Reaction Temperature 0 °C to Room Temperature
Reaction Time Several hours

Purification Method Column Chromatography

Experimental Protocols
Synthesis of Ferulic Acid 4-O-Sulfate

This protocol is based on established methods for the sulfation of phenolic compounds.

Materials:

Ferulic Acid (99%)

 Sulfur Trioxide Pyridine Complex (SOs-py)

e Anhydrous Pyridine

e Dichloromethane (DCM), anhydrous

e Sodium Bicarbonate (NaHCOs), saturated solution
e Hydrochloric Acid (HCI), 1M

e Sodium Sulfate (NazSOa4), anhydrous

 Silica Gel for column chromatography
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e Solvents for chromatography (e.g., ethyl acetate, hexane, methanol)
Procedure:

» Dissolution of Starting Material: In a flame-dried round-bottom flask under an inert
atmosphere (e.g., nitrogen or argon), dissolve ferulic acid (1 equivalent) in anhydrous
pyridine.

e Cooling: Cool the solution to 0 °C using an ice bath.

» Addition of Sulfating Agent: Slowly add sulfur trioxide pyridine complex (1.1 to 1.5
equivalents) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

o Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-4
hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

e Quenching: Once the reaction is complete, carefully quench the reaction by pouring the
mixture into ice-cold water.

 Acidification: Acidify the aqueous mixture to a pH of approximately 2-3 using 1M HCI.

o Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or
a mixture of dichloromethane and isopropanol (3:1, v/v). Repeat the extraction three times.

e Washing: Combine the organic layers and wash sequentially with water and brine.

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure to obtain the crude product.

Purification of Ferulic Acid 4-O-Sulfate

The crude product is purified by column chromatography.
Procedure:

e Column Preparation: Prepare a silica gel column using a suitable solvent system (e.g., a
gradient of methanol in dichloromethane or ethyl acetate in hexane).
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e Loading: Dissolve the crude product in a minimal amount of the chromatography eluent and

load it onto the column.

e Elution: Elute the column with the chosen solvent system. Collect fractions and monitor by
TLC to identify the fractions containing the desired product.

» Concentration: Combine the pure fractions and remove the solvent under reduced pressure
to yield purified Ferulic acid 4-O-sulfate.

o Characterization: Characterize the final product by appropriate analytical techniques such as
IH NMR, 3C NMR, and mass spectrometry to confirm its identity and purity. A study by
Rogozinska et al. (2023) provides LC-MS/MS analysis that can be used for comparison,
showing the characterization of the synthesized compound.[1][2]

Mandatory Visualization

Synthesis Purification
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Caption: Synthetic workflow for Ferulic acid 4-O-sulfate.
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Caption: Logical relationship of synthesis and purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synthesis and Purification of Ferulic Acid 4-O-Sulfate:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854872#synthesis-and-purification-of-ferulic-acid-
4-o-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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